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A definitive guide for researchers, scientists, and drug development professionals on the

spectroscopic characterization of nitro-containing molecules. This document provides an in-

depth comparative analysis, supported by experimental data and protocols, to facilitate the

unambiguous identification and differentiation of nitro compounds from structurally similar

entities.

In the intricate world of molecular sciences, the nitro group (–NO₂) stands as a critical

functional moiety. Its potent electron-withdrawing nature profoundly influences the chemical

and physical properties of a molecule, making it a cornerstone in the design of

pharmaceuticals, explosives, and advanced materials.[1][2] Consequently, the precise and

confident characterization of nitro compounds is paramount. This guide offers a comprehensive

spectroscopic comparison of various classes of nitro compounds—nitroalkanes, nitroarenes,

nitramines, and nitroesters—and contrasts them with structurally similar functional groups,

including nitroso compounds and other electron-withdrawing groups like cyano and carbonyl

functionalities. By delving into the nuances of UV-Vis, IR, NMR, and Mass Spectrometry, we
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aim to equip researchers with the expertise to navigate the subtle yet significant differences in

their spectral signatures.

The Electronic Fingerprint: UV-Visible Spectroscopy
UV-Visible spectroscopy probes the electronic transitions within a molecule, providing valuable

insights into the nature and extent of conjugated systems. The appearance and position of

absorption bands are highly sensitive to the molecular environment of the nitro group.

Distinguishing Nitroalkanes from Nitroarenes
A fundamental distinction lies between aliphatic and aromatic nitro compounds. Nitroalkanes

typically exhibit a weak n → π* transition at approximately 270 nm.[3] In contrast, when the

nitro group is conjugated with an aromatic ring, as in nitroarenes, the absorption maximum

shifts to longer wavelengths (bathochromic shift), often around 330 nm, due to the extended π-

system.[3]

The Influence of Molecular Architecture: A Comparative
Overview
The electronic absorption of nitro compounds is not only determined by the presence of an

aromatic ring but also by the overall molecular structure, including the presence of other

functional groups and the solvent environment.
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Compound
Class

Example λmax (nm)
Molar
Absorptivity (ε,
M⁻¹cm⁻¹)

Key
Transitions

Nitroalkanes Nitromethane ~270 Low n → π

Nitroarenes Nitrobenzene ~330 Moderate
π → π (extended

conjugation)

Nitramines

N-

Nitromethylamin

e

~230-240 Moderate n → π

Nitroesters Ethyl nitrate ~170-210 Variable n → σ / n → π

Nitrosoarenes Nitrosobenzene
~315 (π → π),

~750 (n → π)
Moderate, Low π → π, n → π

Benzonitrile Benzonitrile ~224, ~271 High, Low π → π

Benzaldehyde Benzaldehyde

~245 (π → π),

~280 (n → π),

~320 (n → π)

High, Moderate,

Low
π → π, n → π*

Note: λmax and ε values are approximate and can vary with solvent and substitution.

The comparison with benzonitrile (a cyano-substituted arene) and benzaldehyde (a carbonyl-

substituted arene) is particularly instructive. While all three are aromatic compounds with

electron-withdrawing groups, the specific nature of the chromophore leads to distinct

absorption profiles. For instance, the n→π* transition of the nitroso group in nitrosobenzene

occurs at a significantly longer wavelength (~750 nm) compared to the nitro group, often

imparting a greenish-blue color to the compound.
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Vibrational Signatures: Infrared Spectroscopy
Infrared (IR) spectroscopy is a powerful tool for identifying functional groups based on their

characteristic vibrational frequencies. The nitro group has two particularly strong and easily

identifiable stretching vibrations.

The Telltale Doublet of the Nitro Group
The most prominent feature in the IR spectrum of a nitro compound is a pair of strong

absorption bands corresponding to the asymmetric and symmetric stretching of the N-O bonds.

[4]

Asymmetric stretch (ν_as(NO₂)): Typically appears in the range of 1573-1475 cm⁻¹.

Symmetric stretch (ν_s(NO₂)): Usually found between 1383-1290 cm⁻¹.[5][6]

The exact positions of these bands are sensitive to the electronic environment. For

nitroalkanes, these bands are found near 1550 cm⁻¹ and 1365 cm⁻¹.[3][6] In contrast,

conjugation with an aromatic ring in nitroarenes shifts these frequencies to slightly lower

wavenumbers, typically 1550-1475 cm⁻¹ and 1360-1290 cm⁻¹.[3][6]
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Functional
Group

Compound
Class

Asymmetric
Stretch (cm⁻¹)

Symmetric
Stretch (cm⁻¹)

Other Key
Bands (cm⁻¹)

Nitro (Aliphatic) Nitroalkane ~1550 ~1365
C-N stretch

(~870)

Nitro (Aromatic) Nitroarene 1550-1475 1360-1290
C-N stretch

(~850)

Nitramine R₂N-NO₂ ~1580-1530 ~1300-1250 N-N stretch

Nitroester R-O-NO₂ ~1660-1625 ~1285-1270 O-N stretch

Nitroso R-N=O - -
N=O stretch

(~1500-1600)

Cyano R-C≡N - -
C≡N stretch

(~2260-2210)

Carbonyl

(Aldehyde)
R-CHO - -

C=O stretch

(~1740-1720)

This table clearly demonstrates the diagnostic power of IR spectroscopy. The distinct regions

for the N-O stretching vibrations allow for the confident differentiation of nitroalkanes,

nitroarenes, nitramines, and nitroesters. Furthermore, the characteristic stretching frequencies

of the nitroso (N=O), cyano (C≡N), and carbonyl (C=O) groups fall in different regions of the

spectrum, preventing ambiguity.

Unraveling Connectivity: Nuclear Magnetic
Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed information about the chemical environment of atomic

nuclei, primarily ¹H and ¹³C, allowing for the elucidation of molecular structure and connectivity.

¹H NMR: The Deshielding Effect of the Nitro Group
The strong electron-withdrawing nature of the nitro group leads to significant deshielding of

nearby protons.
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α-Protons in Nitroalkanes: Protons on the carbon atom directly attached to the nitro group

(the α-carbon) are deshielded and typically resonate in the range of 4.0-4.5 ppm.

Aromatic Protons in Nitroarenes: In nitrobenzene, the ortho protons are the most deshielded

(around 8.25 ppm), followed by the para proton (~7.71 ppm), and then the meta protons

(~7.56 ppm).[7] This is a direct consequence of the resonance and inductive effects of the

nitro group, which withdraw electron density most effectively from the ortho and para

positions.

¹³C NMR: A More Complex Picture
The effect of the nitro group on ¹³C chemical shifts is also pronounced but can be less intuitive

than for ¹H NMR.

α-Carbon in Nitroalkanes: The α-carbon in nitroalkanes is deshielded, with chemical shifts

generally appearing in the 60-90 ppm range.

Aromatic Carbons in Nitroarenes: In nitrobenzene, the ipso-carbon (the carbon directly

attached to the nitro group) is highly deshielded, appearing around 148.3 ppm.[7]

Interestingly, the ortho carbons are the most shielded among the ring carbons (apart from the

ipso-carbon), resonating at approximately 123.5 ppm.[7] The para carbon is at ~134.7 ppm,

and the meta carbons are at ~129.4 ppm.[7] This "counterintuitive" shielding of the ortho

carbons is a result of complex electronic effects beyond simple resonance arguments.
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Nucleus Compound Class
Chemical Shift
Range (ppm)

Key Observations

¹H Nitroalkane (α-H) 4.0 - 4.5
Significant

deshielding.

¹H Nitroarene (ortho-H) 8.1 - 8.3

Highly deshielded due

to proximity and

resonance.

¹H
Nitramine (adjacent

CH₂)
3.5 - 4.5

Deshielded methylene

protons.[8]

¹³C Nitroalkane (α-C) 60 - 90
Deshielded relative to

parent alkane.

¹³C Nitroarene (ipso-C) 145 - 150 Highly deshielded.

¹³C Nitroarene (ortho-C) 122 - 125

Shielded relative to

para and meta

carbons.

¹³C Nitramine (adjacent C) 40 - 60
Deshielded methylene

carbons.[8]

Molecular Weight and Fragmentation: Mass
Spectrometry
Mass spectrometry (MS) provides information about the mass-to-charge ratio (m/z) of a

molecule and its fragments, enabling the determination of molecular weight and offering clues

about the molecular structure.

Characteristic Fragmentation Pathways
The fragmentation of nitro compounds under electron ionization (EI) is heavily influenced by

the nitro group.

Nitroalkanes: Often show a weak or absent molecular ion peak. Common fragmentation

pathways include the loss of the nitro group (NO₂) as a radical (a loss of 46 Da) and the loss
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of nitric oxide (NO) (a loss of 30 Da). The remaining alkyl fragment then undergoes typical

alkane fragmentation.[9][10]

Nitroarenes: Generally exhibit a more prominent molecular ion peak due to the stability of the

aromatic ring. Characteristic fragmentations include the loss of NO₂ (46 Da) and NO (30 Da).

The loss of an oxygen atom to form a [M-O]⁺ ion is also common, followed by the loss of CO

to yield a phenyl cation.

Nitramines: Fragmentation is often dominated by the cleavage of the N-N and C-N bonds.[5]

[11]

Nitroesters: The weak O-N bond makes these compounds prone to fragmentation. Loss of

the NO₂ group is a major pathway.

Nitroalkane

Nitroarene

Molecular Ion (M+)

[M - NO₂]⁺

- 46 Da

[M - NO]⁺

- 30 Da

[M - NO₂]⁺

- 46 Da

[M - O]⁺

- 16 Da

[M - O - CO]⁺

- 28 Da

Click to download full resolution via product page

Experimental Protocols: A Guide to Best Practices
Acquiring high-quality, reproducible spectroscopic data is contingent upon meticulous

experimental technique. The following are generalized protocols that should be adapted based
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on the specific compound and instrumentation.

UV-Visible Spectroscopy
Sample Preparation: Prepare a dilute solution of the analyte in a UV-transparent solvent

(e.g., ethanol, hexane, or acetonitrile). The concentration should be adjusted to yield an

absorbance between 0.2 and 0.8 AU.

Instrument Setup: Use a dual-beam spectrophotometer. Record a baseline spectrum with the

pure solvent in both the sample and reference cuvettes.

Data Acquisition: Record the spectrum over the desired wavelength range (typically 200-800

nm).

Causality: The choice of solvent is critical as it can influence the position of λmax. Polar

solvents can stabilize the ground or excited state differently than non-polar solvents, leading

to shifts in absorption maxima.

Fourier-Transform Infrared (FT-IR) Spectroscopy
Sample Preparation:

Liquids: A thin film can be prepared between two salt plates (e.g., NaCl or KBr).

Solids: Prepare a KBr pellet by grinding a small amount of the sample with dry KBr and

pressing it into a transparent disk. Alternatively, a mull can be prepared by grinding the

solid with Nujol.

Data Acquisition: Collect a background spectrum of the empty sample compartment. Then,

acquire the sample spectrum. Typically, 16-32 scans are co-added to improve the signal-to-

noise ratio.

Causality: The KBr pellet method is often preferred for solids as it avoids the interfering C-H

stretching bands from Nujol. It is crucial to use dry KBr to prevent a broad O-H absorption

from water.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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Sample Preparation: Dissolve 5-10 mg of the sample in approximately 0.6-0.7 mL of a

deuterated solvent (e.g., CDCl₃, DMSO-d₆) in an NMR tube. Add a small amount of a

reference standard, such as tetramethylsilane (TMS).

Instrument Setup: Lock the spectrometer on the deuterium signal of the solvent and shim the

magnetic field to achieve optimal homogeneity.

Data Acquisition: Acquire the ¹H spectrum, followed by the ¹³C spectrum. Standard pulse

sequences are typically used. For complex molecules, 2D NMR experiments (e.g., COSY,

HSQC, HMBC) may be necessary for complete assignment.

Causality: The choice of deuterated solvent is important as it can affect chemical shifts and

may have residual proton signals that could interfere with the analyte's spectrum. TMS is

used as an internal standard because its protons and carbons are highly shielded, and it is

chemically inert.

Mass Spectrometry (EI)
Sample Introduction: Introduce a small amount of the sample into the mass spectrometer,

typically via a direct insertion probe for solids or a gas chromatograph for volatile liquids.

Ionization: The sample is vaporized and then bombarded with a beam of high-energy

electrons (typically 70 eV) to induce ionization and fragmentation.

Mass Analysis: The resulting ions are separated based on their m/z ratio by a mass analyzer

(e.g., quadrupole, time-of-flight).

Causality: An electron energy of 70 eV is standard because it provides sufficient energy to

ionize and fragment most organic molecules, leading to reproducible and library-searchable

mass spectra.

Conclusion
The spectroscopic characterization of nitro compounds is a nuanced yet powerful endeavor.

Each technique—UV-Vis, IR, NMR, and Mass Spectrometry—provides a unique piece of the

structural puzzle. By understanding the characteristic spectral features of different classes of

nitro compounds and their structurally similar counterparts, researchers can confidently identify
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and differentiate these important molecules. The comparative data and experimental guidelines

presented here serve as a robust foundation for the successful application of these

spectroscopic methods in research and development.

References
Smith, B. C. (2020). Organic Nitrogen Compounds X: Nitro Groups, An Explosive
Proposition. Spectroscopy, 35(9), 8-14.

Hansraj College. (n.d.). NITRO COMPOUNDS. Retrieved from [Link]

Stack Exchange. (2017). Nitrobenzene and other monosubstituted benzenes 1H vs 13C

NMR assignments. Chemistry Stack Exchange. Retrieved from [Link]

Schalk, O., et al. (2011). A comparative analysis of the UV/Vis absorption spectra of
nitrobenzaldehydes. Physical Chemistry Chemical Physics, 13(48), 21542-21550.

Roberts, J. D., & Caserio, M. C. (2021). 24.6: Nitro Compounds. In Chemistry LibreTexts.

Retrieved from [Link]

Oregon State University. (n.d.). 13C NMR Chemical Shift. Retrieved from [Link]

Chem LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. Retrieved from

[Link]

Wikipedia. (n.d.). Fragmentation (mass spectrometry). Retrieved from [Link]

Balci, M. (2005). Basic 1H- and 13C-NMR Spectroscopy. Elsevier.

Dr. Preeti Gupta. (2022, December 29). Lec-35 || Mass Fragmentation pattern of nitro

compounds || Nitropropane || Nitrobenzene [Video]. YouTube. Retrieved from [Link]

Chem LibreTexts. (2023). Mass Spectrometry of Alkanes. Retrieved from [Link]

Schalk, O., et al. (2011). A comparative analysis of the UV/Vis absorption spectra of
nitrobenzaldehydes. Physical Chemistry Chemical Physics, 13(48), 21542-21550.
Kassama, Y., et al. (2003). Nitramine anion fragmentation: A mass spectrometric and Ab
initio study. Journal of the American Society for Mass Spectrometry, 14(11), 1394-1402.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 15 Tech Support

https://www.hansrajcollege.ac.in/h-content/uploads/2020/03/NITRO-COMPOUNDS.pdf
https://chemistry.stackexchange.com/questions/87180/nitrobenzene-and-other-monosubstituted-benzenes-1h-vs-13c-nmr-assignments
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Basic_Principles_of_Organic_Chemistry(Roberts_and_Caserio)/24%3A_Organonitrogen_Compounds_II_-_Amides_Nitriles_and_Nitro_Compounds/24.06%3A_Nitro_Compounds
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Book%3A_Organic_Chemistry_with_a_Biological_Emphasis_v2.0_(Soderberg)/13%3A_NMR_Spectroscopy/13.06%3A_13C-NMR_spectroscopy
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Supplemental_Modules(Organic_Chemistry)/Spectroscopy/Mass_Spectrometry/Mass_Spectrometry_-_Fragmentation_Patterns
https://en.wikipedia.org/wiki/Fragmentation_(mass_spectrometry)
https://www.youtube.com/watch?v=J_jR-Q8h-qU
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Map%3A_Organic_Chemistry(McMurry)/12%3A_Structure_Determination_-_Mass_Spectrometry_and_Infrared_Spectroscopy/12.04%3A_Interpreting_Mass_Spectra_of_Alkanes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1226964?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


ResearchGate. (n.d.). 1 H and 13 C NMR chemical shifts of nitrobenzene amination products

(ppm) (DMSO-d 6). Retrieved from [Link]

University of Calgary. (n.d.). IR: nitro groups. Retrieved from [Link]

Goodpaster, J. V., et al. (2021). A systematic study of the absorbance of the nitro functional
group in the vacuum UV region. Analytica Chimica Acta, 1184, 339042.
Kassama, Y., et al. (2003). Nitramine anion fragmentation: a mass spectrometric and Ab
initio study. Journal of the American Society for Mass Spectrometry, 14(11), 1394-1402.
Onchoke, K. K. (2020). Data on GC/MS elution profile, 1H and 13C NMR spectra of 1-, 3-,
and 6-Nitrobenzo[a]pyrenes.
de la Mare, P. B. D., & Ridd, J. H. (1959). Aromatic Substitution: Nitration and Halogenation.
Goodpaster, J. V., et al. (2021). A systematic study of the absorbance of the nitro functional
group in the vacuum UV region. Analytica Chimica Acta, 1184, 339042.

National Institute of Standards and Technology. (n.d.). NIST Chemistry WebBook. Retrieved

from [Link]

National Institute of Advanced Industrial Science and Technology. (n.d.). Spectral Database

for Organic Compounds (SDBS). Retrieved from [Link]

ResearchGate. (n.d.). UV-VIS absorbance spectra of nitrobenzene (I), 2-nitrophenol (II), 3-

nitrophenol (III) and 4-nitrophenol (IV) in aqueous solution at pH = 2. Retrieved from [Link]

Farminer, A. R., & Webb, G. A. (1975). NMR studies on some N-nitramines and N-
nitrosamines. Tetrahedron, 31(13-14), 1521-1526.

ResearchGate. (n.d.). The difference between nitro-and nitroso compounds content in

amnion.... Retrieved from [Link]

Chemguide. (n.d.). Fragmentation patterns in the mass spectra of organic compounds.

Retrieved from [Link]

Chem Help ASAP. (2022, October 7). chemical shift of functional groups in 13C NMR

spectroscopy [Video]. YouTube. Retrieved from [Link]

Wang, H., et al. (2022). Mass spectrometry based fragmentation patterns of nitrosamine
compounds. Journal of Mass Spectrometry, 57(4), e4824.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 15 Tech Support

https://www.researchgate.net/figure/H-and-13-C-NMR-chemical-shifts-of-nitrobenzene-amination-products-ppm-DMSO-d-6_tbl1_259170884
https://www.chem.ucalgary.ca/courses/351/Carey5th/Ch13/ir-no2.html
https://webbook.nist.gov/chemistry/
https://sdbs.db.aist.go.jp/sdbs/cgi-bin/cre_index.cgi
https://www.researchgate.net/figure/UV-VIS-absorbance-spectra-of-nitrobenzene-I-2-nitrophenol-II-3-nitrophenol-III_fig1_265103606
https://www.researchgate.net/publication/323868269_The_difference_between_nitro-and_nitroso_compounds_content_in_amnion_of_fast-growing_and_slow-growing_breeds_of_Gallus_gallus_domesticus_at_different_stages_of_embryonic_development
https://www.chemguide.co.uk/analysis/masspec/fragmentation.html
https://www.youtube.com/watch?v=G_BVE8_a-A8
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1226964?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


ResearchGate. (n.d.). Fragmentation pathway involving the nitrile form of.... Retrieved from

[Link]

Tyuterev, V. G., et al. (2007). IR spectra of nitrobenzene and nitrobenzene-15 N in the gas
phase, ab initio analysis of vibrational spectra and reliable force fields of nitrobenzene and
1,3,5-trinitrobenzene. Investigation of equilibrium geometry and internal rotation in these
simplest aromatic nitro compounds with one and three rotors by means of electron
diffraction, spectroscopic, and quantum chemistry data. Journal of Molecular Structure, 834–
836, 334-351.

Chem LibreTexts. (2024). 13.3: Chemical Shifts in ¹H NMR Spectroscopy. Retrieved from

[Link]

Schalk, O., et al. (2011). A comparative analysis of the UV/Vis absorption spectra of
nitrobenzaldehydes. Physical Chemistry Chemical Physics, 13(48), 21542-21550.
Onchoke, K. K., & Githinji, L. W. (2021). 1H and 13C NMR chemical shifts of 2-n-alkylamino-
naphthalene-1,4-diones. Magnetic Resonance in Chemistry, 59(7), 697-706.
Onchoke, K. K. (2021). 13C NMR Chemical Shift Assignments of Nitrated Benzo(a)pyrenes
based on two-dimensional Techniques and DFT/GIAO Calculations. Journal of the Iranian
Chemical Society, 18(1), 165-175.

Compound Interest. (2015). A Guide to 13C NMR Chemical Shift Values. Retrieved from

[Link]

Minvielle, M., Britt, E., & Tibbetts, K. M. (2025). How Molecular Structure Affects the
Dissociation Timescales of Nitrate Esters.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. lkouniv.ac.in [lkouniv.ac.in]

2. A systematic study of the absorbance of the nitro functional group in the vacuum UV
region - PubMed [pubmed.ncbi.nlm.nih.gov]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 13 / 15 Tech Support

https://www.researchgate.net/figure/Fragmentation-pathway-involving-the-nitrile-form-of-compound-1_fig2_236166547
https://chem.libretexts.org/Courses/Purdue/Purdue%3A_Chem_26505%3A_Organic_Chemistry_I_(Lipton)/13%3A_Nuclear_Magnetic_Resonance_Spectroscopy/13.03%3A_Chemical_Shifts_in_1H_NMR_Spectroscopy
https://www.compoundchem.com/2015/05/21/13c-nmr/
https://www.benchchem.com/product/b1226964?utm_src=pdf-custom-synthesis#bc-rfq
https://www.lkouniv.ac.in/site/writereaddata/siteContent/202003291608409347arun_sethi_Nitro_compounds.pdf
https://pubmed.ncbi.nlm.nih.gov/34711315/
https://pubmed.ncbi.nlm.nih.gov/34711315/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1226964?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. chem.libretexts.org [chem.libretexts.org]

4. spectroscopyonline.com [spectroscopyonline.com]

5. pubs.acs.org [pubs.acs.org]

6. orgchemboulder.com [orgchemboulder.com]

7. chemistry.stackexchange.com [chemistry.stackexchange.com]

8. Sci-Hub. NMR studies on some N-nitramines and N-nitrosamines / Tetrahedron, 1975 [sci-
hub.sg]

9. m.youtube.com [m.youtube.com]

10. chem.libretexts.org [chem.libretexts.org]

11. Nitramine anion fragmentation: a mass spectrometric and Ab initio study - PubMed
[pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [A Spectroscopic Compass: Navigating the Structural
Landscape of Nitro Compounds and Their Analogs]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1226964/docs#a-spectroscopic-
compass-navigating-the-structural-landscape-of-nitro-compounds-and-their-analogs]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 14 / 15 Tech Support

https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Basic_Principles_of_Organic_Chemistry_(Roberts_and_Caserio)/24%3A_Organonitrogen_Compounds_II_-_Amides_Nitriles_and_Nitro_Compounds/24.06%3A_Nitro_Compounds
https://www.spectroscopyonline.com/view/organic-nitrogen-compounds-x-nitro-groups-an-explosive-proposition
https://pubs.acs.org/doi/10.1016/j.jasms.2007.01.009
https://orgchemboulder.com/Spectroscopy/irtutor/nitrosir.shtml
https://chemistry.stackexchange.com/questions/85248/nitrobenzene-and-other-monosubstituted-benzenes-1h-vs-13c-nmr-assignments
https://sci-hub.sg/10.1016/0040-4020(75)87004-9
https://sci-hub.sg/10.1016/0040-4020(75)87004-9
https://m.youtube.com/watch?v=GQz8P7K64XA
https://chem.libretexts.org/Bookshelves/Analytical_Chemistry/Supplemental_Modules_(Analytical_Chemistry)/Instrumentation_and_Analysis/Mass_Spectrometry/Mass_Spec/Mass_Spectrometry_-_Fragmentation_Patterns
https://pubmed.ncbi.nlm.nih.gov/17317211/
https://pubmed.ncbi.nlm.nih.gov/17317211/
https://www.benchchem.com/product/b1226964/docs#a-spectroscopic-compass-navigating-the-structural-landscape-of-nitro-compounds-and-their-analogs
https://www.benchchem.com/product/b1226964/docs#a-spectroscopic-compass-navigating-the-structural-landscape-of-nitro-compounds-and-their-analogs
https://www.benchchem.com/product/b1226964/docs#a-spectroscopic-compass-navigating-the-structural-landscape-of-nitro-compounds-and-their-analogs
https://www.benchchem.com/product/b1226964/docs#a-spectroscopic-compass-navigating-the-structural-landscape-of-nitro-compounds-and-their-analogs
https://www.benchchem.com/product/b1226964?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1226964?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 15 / 15 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1226964?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

